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Compound of Interest

Compound Name: Suppocire CM

Cat. No.: B1180177 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical characteristics

of Suppocire CM, a widely used hard fat suppository base. The information presented herein

is intended to assist researchers, scientists, and drug development professionals in the

effective formulation and quality control of pharmaceutical products utilizing this excipient. The

data is compiled from manufacturer specifications and established pharmacopeial methods.

Core Physicochemical Properties
Suppocire CM is a semi-synthetic hard fat base composed of a mixture of mono-, di-, and

triglyceride esters of fatty acids (C10 to C18), with the triester fraction being predominant.[1] It

is particularly well-suited for the formulation of suppositories containing lipophilic active

pharmaceutical ingredients (APIs).[2][3] The key physicochemical parameters of Suppocire
CM are summarized in the table below, with values sourced from the manufacturer and

relevant pharmacopeias.

Table 1: Physicochemical Specifications of Suppocire CM
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Parameter Value Reference

Melting Range 35.6 - 39.6 °C [2]

Hydroxyl Value < 10 mg KOH/g [2]

Acid Value ≤ 1.0 mg KOH/g [4]

Iodine Value ≤ 7.0 g I₂/100g [4]

Saponification Value 215 - 255 mg KOH/g [4]

Solidification Point Not specified by manufacturer -

Density Not specified by manufacturer -

Experimental Protocols
The following sections detail the methodologies for determining the key physicochemical

parameters of Suppocire CM, based on established pharmacopeial procedures.

Determination of Melting Range
The melting range of Suppocire CM is determined using the capillary tube method as

described in pharmacopeias.

Apparatus:

Capillary tubes (inner diameter 0.9-1.1 mm, wall thickness 0.10-0.15 mm, length 10 cm)

Melting point apparatus with a heating bath and a calibrated thermometer or an automated

instrument.

Procedure:

Carefully introduce the powdered Suppocire CM into a capillary tube, open at both ends, to

a height of approximately 10 mm.

Seal one end of the capillary tube.

Place the capillary tube in the melting point apparatus.
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Heat the bath at a rate of 1 °C/min.

Record the temperature at which the substance is observed to melt completely.

Determination of Hydroxyl Value
The hydroxyl value is a measure of the number of hydroxyl groups present in the material.

Reagents:

Pyridine-acetic anhydride solution

0.5 M ethanolic potassium hydroxide

0.5 M hydrochloric acid

Phenolphthalein solution

Procedure:

Accurately weigh a specified amount of Suppocire CM into a flask.

Add a precise volume of pyridine-acetic anhydride solution.

Heat the flask on a water bath for 1 hour.

Add water and heat again for 10 minutes.

Allow the flask to cool and add toluene and phenolphthalein solution.

Titrate with 0.5 M ethanolic potassium hydroxide.

Perform a blank titration under the same conditions.

The hydroxyl value is calculated from the difference in the volumes of titrant consumed by

the sample and the blank.

Determination of Acid Value
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The acid value is the number of milligrams of potassium hydroxide required to neutralize the

free acids in one gram of the substance.

Reagents:

Ether-ethanol mixture (1:1 v/v), neutralized to phenolphthalein

0.1 M potassium hydroxide

Phenolphthalealein solution

Procedure:

Dissolve an accurately weighed quantity of Suppocire CM in the neutralized ether-ethanol

mixture.

Add a few drops of phenolphthalein solution.

Titrate with 0.1 M potassium hydroxide until a persistent faint pink color is obtained.

The acid value is calculated from the volume of potassium hydroxide solution used.

Determination of Iodine Value
The iodine value is a measure of the degree of unsaturation of the fatty acids in the glycerides.

Reagents:

Iodine monochloride solution (Wijs' reagent)

Potassium iodide solution

0.1 M sodium thiosulfate

Starch solution

Procedure:
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Dissolve an accurately weighed quantity of Suppocire CM in chloroform or carbon

tetrachloride.

Add a precise volume of iodine monochloride solution.

Stopper the flask and allow it to stand in the dark for 30 minutes.

Add potassium iodide solution and water.

Titrate the liberated iodine with 0.1 M sodium thiosulfate, using starch solution as an

indicator towards the end of the titration.

Perform a blank titration under the same conditions.

The iodine value is calculated from the difference in the volumes of sodium thiosulfate

solution used for the blank and the sample.

Determination of Saponification Value
The saponification value is the number of milligrams of potassium hydroxide required to

saponify one gram of the fat.

Reagents:

0.5 M ethanolic potassium hydroxide

0.5 M hydrochloric acid

Phenolphthalein solution

Procedure:

Accurately weigh a specified amount of Suppocire CM into a flask.

Add a precise volume of 0.5 M ethanolic potassium hydroxide.

Boil under a reflux condenser for 30 minutes.
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Add phenolphthalein solution and titrate the excess potassium hydroxide with 0.5 M

hydrochloric acid.

Perform a blank titration under the same conditions.

The saponification value is calculated from the difference in the volumes of hydrochloric acid

used for the blank and the sample.

Determination of Solidification Point
While a specific value for Suppocire CM is not provided by the manufacturer, the solidification

point of hard fats can be determined by observing the temperature at which the molten

substance solidifies under controlled cooling conditions.

Procedure:

Melt the Suppocire CM at a temperature not exceeding its melting point by more than 10 °C.

Place the molten substance in a suitable apparatus equipped with a thermometer and a

stirrer.

Cool the sample at a controlled rate while stirring.

Record the temperature at regular intervals.

The solidification point is the highest temperature that remains constant for a short period

during solidification.

Determination of Density
The density of Suppocire CM is not specified by the manufacturer. It can be determined using

standard methods for solids, such as pycnometry or by measuring the displacement of a liquid

of known density.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the physicochemical characterization

of Suppocire CM.
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Physicochemical characterization workflow for Suppocire CM.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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